Cas no 1391059-82-7 (4-(1-AMINO-2,2-DIMETHYLPROPYL)-3-METHYLPHENOL)

• Product Name: 4-(1-AMINO-2,2-DIMETHYLPROPYL)-3-METHYLPHENOL
• CAS No: 1391059-82-7
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5581223
• PubChem ID: 130042026
• Update Time: 2025-05-19

4-(1-AMINO-2,2-DIMETHYLPROPYL)-3-METHYLPHENOL Chemical and Physical Properties

Names and Identifiers

• 4-(1-AMINO-2,2-DIMETHYLPROPYL)-3-METHYLPHENOL
• Phenol, 4-(1-amino-2,2-dimethylpropyl)-3-methyl-
• EN300-1276942
• 1391059-82-7

• Inchi： 1S/C12H19NO/c1-8-7-9(14)5-6-10(8)11(13)12(2,3)4/h5-7,11,14H,13H2,1-4H3
• InChI Key： BFNYIWZPKWGQCM-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C)C=1)C(C(C)(C)C)N

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.012±0.06 g/cm3(Predicted)
• Boiling Point: 308.0±27.0 °C(Predicted)
• pka: 9.65±0.31(Predicted)

Additional information on 4-(1-AMINO-2,2-DIMETHYLPROPYL)-3-METHYLPHENOL

4-(1-AMINO-2,2-DIMETHYLPROPYL)-3-METHYLPHENOL: A Comprehensive Overview

The compound with CAS No. 1391059-82-7, known as 4-(1-AMINO-2,2-DIMETHYLPROPYL)-3-METHYLPHENOL, is a versatile organic molecule that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an amino group with a dimethylpropyl substituent attached to a phenol ring. The phenol core of the molecule serves as a platform for diverse chemical reactions, making it a valuable intermediate in the synthesis of more complex structures.

Recent studies have highlighted the potential of 4-(1-AMINO-2,2-DIMETHYLPROPYL)-3-METHYLPHENOL in the development of advanced materials, particularly in the realm of polymer chemistry. Researchers have explored its ability to act as a building block for creating novel polymeric materials with enhanced mechanical and thermal properties. The presence of the amino group in the molecule allows for facile incorporation into polymer networks through various condensation reactions, such as those involving isocyanates or acid chlorides.

In addition to its role in polymer synthesis, this compound has also been investigated for its applications in drug delivery systems. The phenol moiety in the molecule is known to exhibit mild antioxidant properties, which can be advantageous in protecting therapeutic agents from oxidative degradation during transit. Furthermore, the steric bulk provided by the dimethylpropyl group enhances the molecule's stability and solubility profiles, making it an attractive candidate for use in controlled-release drug delivery platforms.

The synthesis of 4-(1-AMINO-2,2-DIMETHYLPROPYL)-3-METHYLPHENOL typically involves multi-step organic reactions, often starting from readily available starting materials such as phenol derivatives and aliphatic amines. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of transition metal catalysts has been reported to significantly improve the yield and selectivity of key intermediate steps in its synthesis.

From a toxicological perspective, studies have been conducted to assess the safety profile of 4-(1-AMINO-2,2-DIMETHYLPROPYL)-3-METHYLPHENOL. These investigations have revealed that the compound exhibits low acute toxicity when administered at typical experimental doses. However, further research is needed to fully understand its long-term effects and potential bioaccumulation properties.

In conclusion, 4-(1-AMINO-2,2-DIMETHYLPROPYL)-3-METHYLPHENOL (CAS No. 1391059-82-7) stands out as a promising molecule with a wide range of applications across different disciplines. Its unique chemical structure and favorable physicochemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly important role in both academic and industrial settings.